Cas no 919994-86-8 (2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester
• CAS No: 919994-86-8
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 760303
• PubChem ID: 66880747
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-chloro-8-cyano-, ethyl ester
• ethyl 3-chloro-8-cyanonaphthalene-2-carboxylate
• DTXSID00735946
• 3-chloro-8-cyano-naphthalene-2-carboxylic acid ethyl ester
• SCHEMBL1026224
• 919994-86-8
• NUAPOGYABYXEGJ-UHFFFAOYSA-N

• Inchi： 1S/C14H10ClNO2/c1-2-18-14(17)12-7-11-9(6-13(12)15)4-3-5-10(11)8-16/h3-7H,2H2,1H3
• InChI Key： NUAPOGYABYXEGJ-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=CC=C(C#N)C2=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 259.0400063g/mol
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų